4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-ethoxybenzyl)pyrimidin-2-amine

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-N-[(2-ethoxyphenyl)methyl]pyrimidin-2-amine
• InChI: InChI=1S/C18H21N5O/c1-4-24-16-8-6-5-7-15(16)12-20-18-19-10-9-17(21-18)23-14(3)11-13(2)22-23/h5-11H,4,12H2,1-3H3,(H,19,20,21)
• InChI Key: PLGRBFPDOAHGLH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC2=NC=CC(=N2)N3C(=CC(=N3)C)C
• Molecular Formula: C18H21N5O
• Molecular Weight: 323.4 g/mol

Description

4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-ethoxybenzyl)pyrimidin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrimidine-based kinase inhibitor that has been extensively studied for its effectiveness in treating cancer and other diseases.

Scientific Research Applications

Synthesis and Biological Activity

• Insecticidal and Antibacterial Potential : Compounds similar to the target chemical have been synthesized and evaluated for their insecticidal and antimicrobial activities. These studies highlight the potential use of pyrimidine-linked pyrazole derivatives in developing new insecticides and antibacterial agents (Deohate & Palaspagar, 2020).

• Antifungal Applications : Derivatives containing the pyrimidin-amine structure have shown significant antifungal effects against various fungi, indicating their potential as antifungal agents (Jafar et al., 2017).

• Anticancer Activity : Studies have synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and evaluated their anticancer activity, demonstrating promising results against specific cancer cell lines, suggesting potential therapeutic applications (Abdellatif et al., 2014).

• Antimicrobial Evaluation : Novel cyclopenta pyrido and pyrimidine derivatives have been synthesized, showing pronounced antimicrobial properties. The presence of a 3,5-dimethyl-1H-pyrazol-1-yl group linked to the pyrimidine structure plays a crucial role in this activity (Sirakanyan et al., 2021).

Chemical Synthesis and Characterization

• Heterocyclic Compound Synthesis : The chemical and its analogs have been employed in synthesizing diverse heterocyclic compounds, including pyrido and pyrazolo derivatives, under microwave irradiation. This method offers advantages such as short synthetic routes and increased safety for small-scale synthesis, which is crucial for biomedical screening (Han et al., 2009).

• Solid-Phase Synthetic Method : A novel solid-phase synthetic approach has been developed for creating a library of N-alkyl-4-alkylamino-1-aryl-1H-pyrazolo[3,4-d]pyrimidine-6-carboxamide derivatives. This method demonstrates the potential for efficiently generating diverse compound libraries for biological screening (Heo & Jeon, 2017).